Cas no 4371-02-2 (METHYLPHENYLMALONIC ACID)

Methylphenylmalonic acid (CAS 2035-59-6) is a dicarboxylic acid derivative characterized by its malonic acid core substituted with methyl and phenyl groups. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and fine chemicals. Its bifunctional structure allows for selective reactivity at either carboxyl group, enabling controlled derivatization. The phenyl and methyl substituents influence its steric and electronic properties, making it useful for asymmetric synthesis or as a building block for complex molecules. It typically appears as a white crystalline solid with moderate solubility in polar organic solvents. Proper handling requires standard laboratory precautions due to its acidic nature.
METHYLPHENYLMALONIC ACID structure
METHYLPHENYLMALONIC ACID structure
Product Name:METHYLPHENYLMALONIC ACID
CAS No:4371-02-2
MF:C10H10O4
MW:194.184003353119
CID:929152
PubChem ID:13725039
Update Time:2025-10-24

METHYLPHENYLMALONIC ACID Chemical and Physical Properties

Names and Identifiers

    • METHYLPHENYLMALONIC ACID
    • methyl-phenyl-malonic acid;Cyclobutanone,2-methyl-2-phenyl;2-Methyl-2-phenyl-cyclobutanon;2-phenyl-2-methylmalonic acid;2-methyl-2-phenylmalonic acid;Methyl-phenyl-malonsaeure;2-methyl-2-phenylmalonate;2-phenyl-2-methylcyclobutanone;2-methyl-2-phenylcyclobutanone;
    • methyl(phenyl)malonic acid
    • methyl(phenyl)propanedioic acid
    • carboxy-hydratropic acid
    • F78986
    • 2-methyl-2-phenylpropanedioic acid
    • SCHEMBL1560417
    • AKOS006285910
    • EN300-703925
    • 2-Methyl-2-phenyl-propanedioic acid
    • 2-Methyl-2-phenyl-propanedioicacid
    • Q27121481
    • CHEBI:49099
    • 2-methyl-2-phenylmalonic acid
    • 4371-02-2
    • Inchi: 1S/C10H10O4/c1-10(8(11)12,9(13)14)7-5-3-2-4-6-7/h2-6H,1H3,(H,11,12)(H,13,14)
    • InChI Key: XIWBCMGFBNMOMY-UHFFFAOYSA-N
    • SMILES: OC(C(C(=O)O)(C)C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 194.05800
  • Monoisotopic Mass: 194.05790880g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 227
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 74.6Ų

Experimental Properties

  • PSA: 74.60000
  • LogP: 1.11350

METHYLPHENYLMALONIC ACID Customs Data

  • HS CODE:2917399090
  • Customs Data:

    China Customs Code:

    2917399090

    Overview:

    2917399090 Other aromatic polycarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Terephthalic acid please specify4-CBAvalue, Terephthalic acid please specifyP-TLacid value, Terephthalic acid please indicate color, Terephthalic acid please indicate moisture

    Summary:

    2917399090 aromatic polycarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

METHYLPHENYLMALONIC ACID Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Advanced ChemBlocks
P38087-1g
2-Methyl-2-phenyl-propanedioic acid
4371-02-2 95%
1g
$160 2024-05-21
Advanced ChemBlocks
P38087-5g
2-Methyl-2-phenyl-propanedioic acid
4371-02-2 95%
5g
$485 2024-05-21
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1581754-1g
2-Methyl-2-phenylmalonic acid
4371-02-2 98%
1g
¥1773.00 2024-05-13
Cooke Chemical
LN9045758-1g
4371-02-2 2-Methyl-2-phenylmalonicacid
1g
RMB 1013.60 2025-02-21
Enamine
EN300-703925-0.05g
2-methyl-2-phenylpropanedioic acid
4371-02-2
0.05g
$888.0 2023-05-24
Enamine
EN300-703925-0.1g
2-methyl-2-phenylpropanedioic acid
4371-02-2
0.1g
$930.0 2023-05-24
Enamine
EN300-703925-0.25g
2-methyl-2-phenylpropanedioic acid
4371-02-2
0.25g
$972.0 2023-05-24
Enamine
EN300-703925-0.5g
2-methyl-2-phenylpropanedioic acid
4371-02-2
0.5g
$1014.0 2023-05-24
Enamine
EN300-703925-1.0g
2-methyl-2-phenylpropanedioic acid
4371-02-2
1g
$1057.0 2023-05-24
Enamine
EN300-703925-2.5g
2-methyl-2-phenylpropanedioic acid
4371-02-2
2.5g
$2071.0 2023-05-24
Recommended suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD